4-[5-(3-methyl-4-nitrophenyl)-1,2,4-oxadiazol-3-yl]pyridine

• IUPAC Name: 5-(3-methyl-4-nitrophenyl)-3-pyridin-4-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C14H10N4O3/c1-9-8-11(2-3-12(9)18(19)20)14-16-13(17-21-14)10-4-6-15-7-5-10/h2-8H,1H3
• InChI Key: DEYBTNFSJSEGOJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=NC(=NO2)C3=CC=NC=C3)[N+](=O)[O-]
• Molecular Formula: C14H10N4O3
• DSSTOX Substance ID: DTXSID701319922
• Molecular Weight: 282.25 g/mol
• Solubility: 1.8 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 432019-96-0

Description

4-[5-(3-methyl-4-nitrophenyl)-1,2,4-oxadiazol-3-yl]pyridine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a member of the oxadiazole family and has a pyridine ring in its structure.

Mechanism of Action

The exact mechanism of action of 4-[5-(3-methyl-4-nitrophenyl)-1,2,4-oxadiazol-3-yl]pyridine is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins that are involved in various cellular processes.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, reduce inflammation and oxidative stress, and inhibit the growth of various microorganisms.

Advantages and Limitations for Lab Experiments

One of the major advantages of 4-[5-(3-methyl-4-nitrophenyl)-1,2,4-oxadiazol-3-yl]pyridine is its potential use as a therapeutic agent in various diseases. However, its limitations include its poor solubility in water and its potential toxicity at higher concentrations.

Future Directions

There are several future directions for the research on 4-[5-(3-methyl-4-nitrophenyl)-1,2,4-oxadiazol-3-yl]pyridine. Some of these include:
1. Studying its potential use as an anticancer agent in combination with other drugs.
2. Investigating its mechanism of action in various cellular processes.
3. Developing new synthetic methods for the compound to improve its solubility and reduce its toxicity.
4. Studying its potential use as an antimicrobial agent in the treatment of various infections.
5. Investigating its potential use as an anti-inflammatory and analgesic agent in the treatment of various diseases.

Synthesis Methods

The synthesis of 4-[5-(3-methyl-4-nitrophenyl)-1,2,4-oxadiazol-3-yl]pyridine involves the reaction of 2-amino-5-methylpyridine with ethyl nitroacetate in the presence of sodium ethoxide. The resulting product is then reacted with hydrazine hydrate to form the oxadiazole ring. The final step involves the nitration of the compound with nitric acid to obtain the desired product.

Scientific Research Applications

4-[5-(3-methyl-4-nitrophenyl)-1,2,4-oxadiazol-3-yl]pyridine has been extensively studied for its potential applications in various fields. It has been found to exhibit antimicrobial, antifungal, and antitumor activities. It has also been studied for its potential use as an antioxidant, anti-inflammatory, and analgesic agent.